4-(Ethylamino)benzaldehyde
Overview
Description
4-(Ethylamino)benzaldehyde is an organic compound that contains amino and aldehyde groups . It is used in Ehrlich and Kovac’s reagents to test indole . It is also used to prepare aldehydes from Grignard reagents .
Molecular Structure Analysis
The molecular formula of 4-(Ethylamino)benzaldehyde is C9H11NO . The structure is also available as a 2D Mol file or as a computed 3D SD file .Scientific Research Applications
Chemical Synthesis and Molecular Structure :
- 4-(Ethylamino)benzaldehyde has been used in the study of iminium salts formed by Meerwein alkylation. This research revealed that alkylation can occur at different sites depending on the reagents used, leading to the formation of quinoid iminium ions and hydrotetrafluoroborates. This has implications in the field of organic synthesis (Froschauer et al., 2013).
Catalysis and Organic Reactions :
- Research has shown the application of 4-(Ethylamino)benzaldehyde in the catalytic synthesis of dihydropyridines, which are precursors in the production of pharmaceuticals like calcium channel blockers (Perozo-Rondón et al., 2006).
- A study demonstrated its use in the transient directing group promoted C—H amidation of benzaldehydes using rhodium catalysts, contributing to the field of organic synthesis (Wang et al., 2018).
Photocatalysis and Environmental Applications :
- In the field of photocatalysis, 4-(Ethylamino)benzaldehyde played a role in the selective photocatalytic conversion of benzyl alcohol to benzaldehyde, showcasing its potential in green chemistry applications (Lima et al., 2017).
Bioproduction and Biocatalysis :
- The compound was utilized in a study to enhance the bioproduction of benzaldehyde, an important molecule in the flavor industry, using Pichia pastoris in a partitioning bioreactor. This research has implications in biotechnology and bioengineering (Craig & Daugulis, 2013).
Pharmaceutical Applications and Drug Synthesis :
- It has also been used in the enzymatic production of benzaldehyde from L-phenylalanine, demonstrating a method for producing this compound from a substrate, relevant to pharmaceutical production (Takakura et al., 2022).
Safety and Hazards
properties
IUPAC Name |
4-(ethylamino)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c1-2-10-9-5-3-8(7-11)4-6-9/h3-7,10H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBGRAELMPIMNON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC=C(C=C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20507763 |
Source
|
| Record name | 4-(Ethylamino)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20507763 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Ethylamino)benzaldehyde | |
CAS RN |
79865-89-7 |
Source
|
| Record name | 4-(Ethylamino)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20507763 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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